Cas no 1502383-27-8 (3-hydroxy-1-oxo-1H,5H,6H,7H-pyrrolo1,2-cpyrimidine-4-carboxylic acid)

• Product Name: 3-hydroxy-1-oxo-1H,5H,6H,7H-pyrrolo1,2-cpyrimidine-4-carboxylic acid
• CAS No: 1502383-27-8
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• MDL: MFCD32859529
• CID: 5674178
• PubChem ID: 82657512
• Update Time: 2025-07-29

3-hydroxy-1-oxo-1H,5H,6H,7H-pyrrolo1,2-cpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-oxo-1H,5H,6H,7H-pyrrolo[1,2-c]pyrimidine-4-carboxylic acid
• AT31997
• EN300-26673867
• Z2732727041
• 1502383-27-8
• 1,3-Dioxo-6,7-dihydro-5H-pyrrolo[1,2-c]pyrimidine-4-carboxylic acid
• 3-HYDROXY-1-OXO-1,5,6,7-TETRAHYDROPYRROLO[1,2-C]PYRIMIDINE-4-CARBOXYLIC ACID
• 3-hydroxy-1-oxo-1H,5H,6H,7H-pyrrolo[1,2-c]pyrimi dine-4-carboxylic acid
• Pyrrolo[1,2-c]pyrimidine-4-carboxylic acid, 1,2,3,5,6,7-hexahydro-1,3-dioxo-
• 3-hydroxy-1-oxo-1H,5H,6H,7H-pyrrolo1,2-cpyrimidine-4-carboxylic acid

• MDL： MFCD32859529
• Inchi： 1S/C8H8N2O4/c11-6-5(7(12)13)4-2-1-3-10(4)8(14)9-6/h1-3H2,(H,12,13)(H,9,11,14)
• InChI Key： KWXCWSKJAWTVGZ-UHFFFAOYSA-N
• SMILES： O=C1NC(C(C(=O)O)=C2CCCN21)=O

Computed Properties

• Exact Mass: 196.04840674g/mol
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• pka: 5.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines